molecular formula C10H9FN2O B3194932 3H-Pyrazol-3-one, 5-(4-fluorophenyl)-2,4-dihydro-2-methyl- CAS No. 874766-78-6

3H-Pyrazol-3-one, 5-(4-fluorophenyl)-2,4-dihydro-2-methyl-

Cat. No.: B3194932
CAS No.: 874766-78-6
M. Wt: 192.19 g/mol
InChI Key: FEQBQPIIQAIEHL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3H-Pyrazol-3-one, 5-(4-fluorophenyl)-2,4-dihydro-2-methyl- is a useful research compound. Its molecular formula is C10H9FN2O and its molecular weight is 192.19 g/mol. The purity is usually 95%.
The exact mass of the compound 3H-Pyrazol-3-one, 5-(4-fluorophenyl)-2,4-dihydro-2-methyl- is 192.06989108 g/mol and the complexity rating of the compound is 269. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 3H-Pyrazol-3-one, 5-(4-fluorophenyl)-2,4-dihydro-2-methyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3H-Pyrazol-3-one, 5-(4-fluorophenyl)-2,4-dihydro-2-methyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

874766-78-6

Molecular Formula

C10H9FN2O

Molecular Weight

192.19 g/mol

IUPAC Name

5-(4-fluorophenyl)-2-methyl-4H-pyrazol-3-one

InChI

InChI=1S/C10H9FN2O/c1-13-10(14)6-9(12-13)7-2-4-8(11)5-3-7/h2-5H,6H2,1H3

InChI Key

FEQBQPIIQAIEHL-UHFFFAOYSA-N

SMILES

CN1C(=O)CC(=N1)C2=CC=C(C=C2)F

Canonical SMILES

CN1C(=O)CC(=N1)C2=CC=C(C=C2)F

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.